Cas no 898784-45-7 ( )

• Product Name: &nbsp
• CAS No: 898784-45-7
• MF: C₁₆H₁₀F₃NO
• MW: 289.25191450119
• CID: 868144
• PubChem ID: 24723932
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-CYANOPHENYL)-2'-TRIFLUOROMETHYLACETOPHENONE
• 2-[2-oxo-2-[2-(trifluoromethyl)phenyl]ethyl]benzonitrile
• 898784-45-7
• AKOS016019510
• 2-{2-Oxo-2-[2-(trifluoromethyl)phenyl]ethyl}benzonitrile
• MFCD02260747
• DTXSID30642331
•  

• MDL： MFCD02260747
• Inchi： 1S/C16H10F3NO/c17-16(18,19)14-8-4-3-7-13(14)15(21)9-11-5-1-2-6-12(11)10-20/h1-8H,9H2
• InChI Key： MFZDCVQWJXWBJL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CC1C=CC=CC=1C#N)=O)(F)F

Computed Properties

• Exact Mass: 289.07100
• Monoisotopic Mass: 289.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.548
• PSA: 40.86000
• LogP: 4.00248